Cas no 1955519-57-9 (2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride)

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride is a synthetic organic compound featuring a tetrahydronaphthalene core with an aminobutanol side chain, hydrochloride salt form. Its structural design combines aromatic and aliphatic functionalities, making it a versatile intermediate in pharmaceutical and chemical synthesis. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. This compound is particularly valuable in medicinal chemistry for its potential as a building block in the development of bioactive molecules, including central nervous system (CNS) agents. Its well-defined stereochemistry and high purity ensure reproducibility in research applications. Suitable for controlled reactions, it offers a reliable scaffold for further functionalization.
2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride structure
1955519-57-9 structure
Product Name:2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride
CAS No:1955519-57-9
MF:C14H22ClNO
MW:255.783583164215
MDL:MFCD30180734
CID:5240733
PubChem ID:122360326
Update Time:2025-06-12

2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2,3,4-Tetrahydronaphthalen-2-ylamino)butan-1-ol
    • hydrochloride
    • 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride
    • MDL: MFCD30180734
    • Inchi: 1S/C14H21NO.ClH/c1-2-13(10-16)15-14-8-7-11-5-3-4-6-12(11)9-14;/h3-6,13-16H,2,7-10H2,1H3;1H
    • InChI Key: CXNGRYADFASODQ-UHFFFAOYSA-N
    • SMILES: N(C1CCC2=CC=CC=C2C1)C(CO)CC.Cl

2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride Pricemore >>

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Additional information on 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)Aminobutan-1-ol Hydrochloride: An Overview of Its Structure, Properties, and Applications

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride (CAS No. 1955519-57-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydronaphthalene and belongs to the class of amino alcohols. Its unique structure and properties make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.

The molecular formula of 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride is C16H23NO·HCl, with a molecular weight of approximately 284.81 g/mol. The compound features a tetrahydronaphthalene ring system linked to an amino alcohol moiety, which imparts specific chemical and biological properties. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations.

In terms of physical properties, 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride is a white to off-white crystalline solid at room temperature. It has a melting point in the range of 160-165°C and is moderately soluble in water. The compound's solubility can be further improved by adjusting the pH or using co-solvents such as ethanol or dimethyl sulfoxide (DMSO).

The chemical stability of 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride is generally good under standard laboratory conditions. However, it is sensitive to strong acids and bases and may degrade under extreme pH conditions. Proper storage in a cool, dry place away from direct sunlight is recommended to maintain its integrity.

Recent research studies have explored the potential therapeutic applications of 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride. One notable area of interest is its activity as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models of depression. These effects are believed to be mediated through its interaction with serotonin and norepinephrine receptors in the brain.

In addition to its antidepressant properties, 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride has also been investigated for its neuroprotective effects. Research suggests that it may have the potential to protect neurons from oxidative stress and neurodegeneration. This makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride has been studied in various animal models. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via urine and feces.

To further evaluate its safety and efficacy, clinical trials are currently underway to assess the potential therapeutic benefits of 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

In conclusion, 2-(1,2,3,4-tetrahydronaphthalen-2-yl)aminobutan-1-ol hydrochloride (CAS No. 1955519-57-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an antidepressant and neuroprotective agent makes it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing our understanding and treatment of various neurological disorders.

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